Cas no 1258269-03-2 (ethyl 3-[4-(trifluoromethoxy)phenyl]-1,2,4-oxadiazole-5-carboxylate)

• Product Name: ethyl 3-[4-(trifluoromethoxy)phenyl]-1,2,4-oxadiazole-5-carboxylate
• CAS No: 1258269-03-2
• MF: C₁₂H₉F₃N₂O₄
• MW: 302.206073522568
• MDL: MFCD30489262
• CID: 2359638
• PubChem ID: 86711474
• Update Time: 2024-11-06

ethyl 3-[4-(trifluoromethoxy)phenyl]-1,2,4-oxadiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(4-(trifluoromethoxy)phenyl)-1,2,4-oxadiazole-5-carboxylate
• ZXBUAPSNJVMKFJ-UHFFFAOYSA-N
• 099T740
• ethyl 3-(4(trifluoromethoxy)phenyl)-1,2,4-oxadiazole-5-carboxylate
• 3-(4-Trifluoromethoxy-phenyl)-[1,2,4]oxadiazole-5-carboxylic acid ethyl ester
• ethyl 3-[4-(trifluoromethoxy)phenyl]-1,2,4-oxadiazole-5-carboxylate
• DB-187324
• MFCD30489262
• P19315
• BS-43436
• 1258269-03-2
• SCHEMBL15486814
• ethyl3-(4-(trifluoromethoxy)phenyl)-1,2,4-oxadiazole-5-carboxylate
• CS-0184780

• MDL： MFCD30489262
• Inchi： 1S/C12H9F3N2O4/c1-2-19-11(18)10-16-9(17-21-10)7-3-5-8(6-4-7)20-12(13,14)15/h3-6H,2H2,1H3
• InChI Key： ZXBUAPSNJVMKFJ-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(C2=NOC(C(=O)OCC)=N2)=CC=1)(F)F

Computed Properties

• Exact Mass: 302.05144126g/mol
• Monoisotopic Mass: 302.05144126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.4
• XLogP3: 3.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles